Cas no 2070018-30-1 (IDO-IN-3)

• Product Name: IDO-IN-3
• CAS No: 2070018-30-1
• MF: C₁₁H₁₂BrFN₆O₂
• MW: 359.154383659363
• CID: 4635923
• PubChem ID: 136898218
• Update Time: 2024-11-04

IDO-IN-3 Chemical and Physical Properties

Names and Identifiers

• IDO-IN-3
• IDO inhibitor 3
• 1,2,5-Oxadiazole-3-carboximidamide, 4-[(2-aminoethyl)amino]-N'-(3-bromo-4-fluorophenyl)-N-hydroxy-
• SCHEMBL20090679
• MS-25652
• BDBM50233432
• F85223
• DA-74412
• AKOS040733426
• CS-4600
• 4-(2-aminoethylamino)-N'-(3-bromo-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide
• VHD01830
• HY-16987
• 2070018-30-1
• CHEMBL4099627
• 4-[(2-aminoethyl)amino]-N'-(3-bromo-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide
• 4-[(2-aminoethyl)amino]-Na?(3-bromo-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide

• Inchi： 1S/C11H12BrFN6O2/c12-7-5-6(1-2-8(7)13)16-11(17-20)9-10(15-4-3-14)19-21-18-9/h1-2,5,20H,3-4,14H2,(H,15,19)(H,16,17)
• InChI Key： DAPNMIADTFAXEG-UHFFFAOYSA-N
• SMILES： O1N=C(NCCN)C(C(NO)=NC2=CC=C(F)C(Br)=C2)=N1

Computed Properties

• Exact Mass: 358.01891g/mol
• Monoisotopic Mass: 358.01891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

IDO-IN-3 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.